Cas no 374630-49-6 (3-(1H-1,3-benzodiazol-1-yl)-N'-[(1E)-(3-hydroxyphenyl)methylidene]-2-methylpropanehydrazide)

• Product Name: 3-(1H-1,3-benzodiazol-1-yl)-N'-[(1E)-(3-hydroxyphenyl)methylidene]-2-methylpropanehydrazide
• CAS No: 374630-49-6
• MF: C₁₈H₁₈N₄O₂
• MW: 322.361123561859
• CID: 5762690
• PubChem ID: 9620736
• Update Time: 2025-07-17

3-(1H-1,3-benzodiazol-1-yl)-N'-[(1E)-(3-hydroxyphenyl)methylidene]-2-methylpropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(benzimidazol-1-yl)-N-[(E)-(3-hydroxyphenyl)methylideneamino]-2-methylpropanamide
• 3-(1H-1,3-benzodiazol-1-yl)-N'-[(1E)-(3-hydroxyphenyl)methylidene]-2-methylpropanehydrazide
• AKOS001343241
• AKOS016295173
• F1092-1265
• SR-01000010288
• STK106097
• (E)-3-(1H-benzo[d]imidazol-1-yl)-N'-(3-hydroxybenzylidene)-2-methylpropanehydrazide
• SR-01000010288-1
• 3-(1H-BENZIMIDAZOL-1-YL)-N'-(3-HYDROXYBENZYLIDENE)-2-METHYLPROPANOHYDRAZIDE
• 374630-49-6
• 3-(1H-benzimidazol-1-yl)-N'-[(E)-(3-hydroxyphenyl)methylidene]-2-methylpropanehydrazide
• Z57476473
• (E)-3-(1H-benzo[d]imidazol-1-yl)-N-(3-hydroxybenzylidene)-2-methylpropanehydrazide
• 1H-Benzimidazole-1-propanoic acid, α-methyl-, 2-[(3-hydroxyphenyl)methylene]hydrazide

• Inchi： 1S/C18H18N4O2/c1-13(11-22-12-19-16-7-2-3-8-17(16)22)18(24)21-20-10-14-5-4-6-15(23)9-14/h2-10,12-13,23H,11H2,1H3,(H,21,24)/b20-10+
• InChI Key： QSUQUNIJSJAWSK-KEBDBYFISA-N
• SMILES： O=C(C(C)CN1C=NC2C=CC=CC1=2)N/N=C/C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 322.14297583g/mol
• Monoisotopic Mass: 322.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• pka: 9.22±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 3-(1H-1,3-benzodiazol-1-yl)-N'-[(1E)-(3-hydroxyphenyl)methylidene]-2-methylpropanehydrazide

Comprehensive Analysis of 3-(1H-1,3-benzodiazol-1-yl)-N'-[(1E)-(3-hydroxyphenyl)methylidene]-2-methylpropanehydrazide (CAS No. 374630-49-6)

The compound 3-(1H-1,3-benzodiazol-1-yl)-N'-[(1E)-(3-hydroxyphenyl)methylidene]-2-methylpropanehydrazide (CAS No. 374630-49-6) is a structurally intricate molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique benzodiazol and hydrazide moieties contribute to its versatile applications, ranging from pharmaceutical intermediates to advanced material synthesis. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with various biological targets.

In recent years, the demand for heterocyclic compounds like 3-(1H-1,3-benzodiazol-1-yl)-N'-[(1E)-(3-hydroxyphenyl)methylidene]-2-methylpropanehydrazide has surged due to their role in drug discovery. The compound's hydrogen-bonding capacity and aromatic stacking properties make it a promising candidate for designing enzyme inhibitors and receptor modulators. This aligns with the growing trend of precision medicine, where tailored molecular structures are essential for targeting specific pathways.

From a synthetic perspective, the CAS No. 374630-49-6 compound exemplifies the convergence of organic synthesis and green chemistry. Modern laboratories prioritize atom-efficient reactions and catalytic processes to produce such molecules sustainably. This resonates with the global push toward environmentally friendly chemical manufacturing, a topic frequently searched by professionals in the field.

The 3-hydroxyphenyl segment of the molecule further enhances its utility in fluorescence-based applications. With the rise of bioimaging and diagnostic tools, compounds exhibiting photophysical properties are highly sought after. Researchers are exploring its potential in sensor development, leveraging its ability to emit light under specific conditions.

Another area of interest is the compound's structural analogs, which are often queried in academic databases. Scientists are investigating modifications to the benzodiazol or hydrazide groups to optimize bioavailability and binding affinity. Such studies are critical for advancing structure-activity relationship (SAR) models, a hot topic in computational chemistry.

In industrial settings, 374630-49-6 is valued for its role in high-performance polymers. Its rigid backbone and functional groups enable the creation of thermally stable materials, addressing the demand for durable coatings and electronic components. This aligns with the surge in searches for advanced material solutions in sectors like aerospace and electronics.

To summarize, 3-(1H-1,3-benzodiazol-1-yl)-N'-[(1E)-(3-hydroxyphenyl)methylidene]-2-methylpropanehydrazide represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and analytical chemistry. Its CAS No. 374630-49-6 serves as a key identifier for researchers and manufacturers alike, underscoring its importance in contemporary scientific endeavors.